Cas no 1211702-79-2 ((7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate)

• Product Name: (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• CAS No: 1211702-79-2
• MF: C₂₀H₂₀N₂O₅S
• MW: 400.448204040527
• CID: 6251426
• PubChem ID: 8532650
• Update Time: 2025-10-07

(7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate
• AKOS034710383
• EN300-26607911
• Z92726916
• 1211702-79-2

• Inchi： 1S/C20H20N2O5S/c1-11-15(12(2)22-20(21-11)28-3)6-7-18(24)26-10-13-8-19(25)27-17-9-14(23)4-5-16(13)17/h4-5,8-9,23H,6-7,10H2,1-3H3
• InChI Key： TUFLXUQWZQSDCK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(=O)OCC1=CC(=O)OC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 400.10929292g/mol
• Monoisotopic Mass: 400.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Additional information on (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Exploring the Potential of (7-Hydroxy-2-Oxo-2H-Chromen-4-Yl)Methyl 3-[4,6-Dimethyl-2-(Methylsulfanyl)Pyrimidin-5-Yl]Propanoate in Modern Research

The compound (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate, identified by the CAS number 1211702-79-2, has recently garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, which belongs to the class of chromene derivatives, exhibits a complex molecular structure that combines both aromatic and heterocyclic components, making it a promising candidate for advanced chemical research.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various conditions and its reactivity towards different chemical agents. Researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate its molecular structure and confirm its identity. The compound's ability to form stable derivatives under specific reaction conditions has opened new avenues for its use in drug design and material science.

In terms of biological applications, preliminary experiments suggest that this compound may exhibit bioactivity against certain enzymes or cellular pathways. For instance, studies conducted in vitro have indicated potential anti-inflammatory and antioxidant properties, which could be further explored for therapeutic purposes. The presence of hydroxyl and methylsulfanyl groups within its structure is believed to contribute significantly to these activities, as these functional groups are known to enhance bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the chromene ring system and the subsequent attachment of the propanoate ester group. Researchers have also explored alternative synthetic pathways to improve efficiency and reduce costs, making this compound more accessible for large-scale production.

From a structural standpoint, the compound's molecular framework is highly versatile, allowing for further modification to tailor its properties for specific applications. For example, substituent variations on the pyrimidine ring could enhance its solubility or alter its interaction with biological targets. Such modifications are currently being investigated in ongoing research projects worldwide.

In conclusion, the compound (7-hydroxy-2-oxo-2H-chromen-4-yil)methyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-s-yil]propanoate represents a fascinating subject of study due to its intricate structure and diverse potential applications. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.